Cas no 2034333-04-3 (2-(2-methoxyphenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide)

• Product Name: 2-(2-methoxyphenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide
• CAS No: 2034333-04-3
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 5335946
• Update Time: 2025-10-30

2-(2-methoxyphenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide
• 2-(2-methoxyphenyl)-N-[(1-thiophen-2-yltriazol-4-yl)methyl]acetamide
• 2-(2-methoxyphenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide

• Inchi： 1S/C16H16N4O2S/c1-22-14-6-3-2-5-12(14)9-15(21)17-10-13-11-20(19-18-13)16-7-4-8-23-16/h2-8,11H,9-10H2,1H3,(H,17,21)
• InChI Key： KBQWTMAIHBGEOC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1N1C=C(CNC(CC2C=CC=CC=2OC)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 398
• XLogP3: 2.1
• Topological Polar Surface Area: 97.3

Additional information on 2-(2-methoxyphenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide

Introduction to 2-(2-Methoxyphenyl)-N-{[1-(Thiophen-2-Yl)-1H-1,2,3-Triazol-4-Yl]Methyl}Acetamide

The compound 2-(2-methoxyphenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide, identified by the CAS number 2034333-04-3, is a structurally complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique combination of functional groups and its promising properties in recent studies. In this article, we will delve into the structural features, synthesis methods, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive overview.

The molecular structure of 2-(2-methoxyphenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide is characterized by a methoxy-substituted phenyl group attached to an acetamide moiety. The triazole ring, a heterocyclic structure known for its stability and reactivity, is further substituted with a thiophene group at the 4-position. This combination of aromatic and heterocyclic groups imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in drug discovery. The presence of the triazole ring, a common motif in pharmaceuticals, suggests its role in hydrogen bonding and π-interactions with biological targets. Additionally, the thiophene group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its bioavailability. These features make 2-(2-methoxyphenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide a promising lead compound for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the methoxyphenyl acetamide intermediate and the subsequent coupling with the triazole-thiophene moiety. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of the final product. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched versions of this compound, which could be valuable for studying stereo-specific interactions in biological systems.

In terms of applications, 2-(2-methoxyphenyl)-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide has shown potential in materials science as well. Its ability to form stable complexes with metal ions makes it a candidate for designing coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Furthermore, the compound's fluorescence properties under UV light suggest its use in developing sensors for environmental monitoring or biomedical imaging.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. For instance, density functional theory (DFT) studies have revealed that the triazole-thiophene moiety plays a critical role in stabilizing charge transfer processes within the molecule. Such findings are invaluable for designing derivatives with enhanced functionality.

In conclusion, 2-(2-methoxyphenyl)-N-{[1-(thiophen-2-Yl)-1H-1,2,3-Triazol-Yl]Methyl}Acetamide, CAS No: 2034333 - 04 - 3 is a versatile compound with diverse applications across chemistry and pharmacology. Its unique structural features and promising properties make it a subject of ongoing research interest. As new discoveries emerge from both experimental and computational studies, this compound continues to pave the way for innovative solutions in drug development and materials science.